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Compound of Interest

Compound Name: 3-[(1S)-1-hydroxypropyl]phenol

Cat. No.: B12363067

Get Quote

Executive Summary & Immediate Directives
3-[(1S)-1-hydroxypropyl]phenol (CAS related: 55789-02-1 / 1481-92-1) is a chiral phenolic

intermediate often used in pharmaceutical synthesis (e.g., antimuscarinic precursors). While it

does not possess a unique RCRA "U-list" or "P-list" code like parent Phenol (U188), it must be

managed as Hazardous Chemical Waste due to its functional group characteristics: Acute

Toxicity (Oral/Dermal) and Skin/Eye Corrosion.

Operational Directive:

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Drain Disposal:STRICTLY PROHIBITED. Phenolic compounds are toxic to aquatic life and

disrupt municipal wastewater treatment bacteria.

Segregation: Isolate from strong oxidizers (especially nitric acid) and strong bases.

Chemical Hazard Profile & Technical Justification
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To ensure safety, researchers must understand the causality behind these protocols. The

disposal strategy is dictated by the molecule's two active functional groups: the phenolic

hydroxyl and the secondary alcohol.

Property Value/Description Disposal Implication

Acidity (pKa) ~10 (Phenol group)

Weak acid. Incompatible with

strong bases (exothermic salt

formation).

Physical State
Solid (typically crystalline) or

Viscous Oil

Solids require "Lab Pack"

protocols; liquids require

secondary containment.

Reactivity Nucleophilic aromatic ring

High Risk: Reacts violently

with oxidizing agents (e.g.,

Nitric Acid, Perchlorates) to

form explosive nitrophenols.

Toxicity
Class 6.1 (Toxic) / Class 8

(Corrosive)

Rapidly absorbed through skin.

Denatures proteins (chemical

burns).

The "Self-Validating" Safety Logic
A correct disposal workflow validates itself by preventing three failure modes:

Explosion: By segregating from oxidizers.

Leakage: By using phenol-resistant materials (Glass/HDPE).

Environmental Damage: By mandating incineration over landfill.

Waste Segregation Protocol
Effective segregation is the primary defense against laboratory accidents. Use the following

logic flow to determine where to place your waste.
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Waste: 3-[(1S)-1-hydroxypropyl]phenol

Physical State?

Solid / Crystalline Liquid / Solution

Stream A: Solid Toxic Waste
(Lab Pack)

Pure

Is it mixed with other chemicals?

CONTAINS OXIDIZERS?
(Nitric Acid, Peroxides)

Yes

Stream B: Non-Halogenated
Organic Solvent Waste

No (Pure/Solvent)

CONTAINS HALOGENS?
(DCM, Chloroform)

NO

STOP! DO NOT MIX.
High Explosion Risk.

Separate immediately.

YES

NO

Stream C: Halogenated
Organic Solvent Waste

YES

Click to download full resolution via product page

Figure 1:Segregation Decision Matrix. Note the critical stop point regarding oxidizers.
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Step-by-Step Disposal Procedure
Phase 1: Container Selection & Preparation

Material: Use Amber Glass or High-Density Polyethylene (HDPE). Phenolic compounds can

soften low-density plastics (LDPE) over time.

Headspace: Leave at least 10% headspace in liquid containers to allow for thermal

expansion.

Phase 2: Collection (The "Lab Pack" Method)
For solid waste or small vials of pure substance, the Lab Pack method is the industry standard

for research quantities.

Primary Containment: Ensure the chemical is in a sealed, screw-top vial.

Secondary Containment: Place vials into a larger drum (typically 5-gallon or 55-gallon) lined

with an absorbent material (Vermiculite).

Absorbent Ratio: Use enough vermiculite to absorb twice the volume of the liquid potentially

present. This prevents leakage during transport.

Phase 3: Labeling (Regulatory Requirement)
Every container must carry a hazardous waste label before the first drop of waste is added.

Chemical Name: Write "3-[(1S)-1-hydroxypropyl]phenol" (Do not use

abbreviations/formulas).

Hazard Checkboxes: Check "Toxic" and "Corrosive".

Phase 4: Handoff to EHS/Contractor
Transfer the sealed, labeled container to your facility's Satellite Accumulation Area (SAA).

Request pickup by your licensed hazardous waste hauler (e.g., Veolia, Clean Harbors,

Triumvirate).
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Manifesting: Ensure the waste is manifested under the appropriate DOT shipping name,

typically:

UN 2811, Toxic solids, organic, n.o.s. (contains 3-[(1S)-1-hydroxypropyl]phenol), 6.1,

PG II/III

Emergency Response: Spills
If a spill occurs, immediate action is required to prevent skin absorption and vapor inhalation.

Parameter Protocol

PPE Required
Nitrile gloves (double gloved) or Butyl Rubber

(best), Safety Goggles, Lab Coat.

Absorbent

Do NOT use paper towels. (High surface area +

flammability). Use clay, vermiculite, or specific

"Organic" spill pads.

Decontamination

1. Cover spill with absorbent.2.[1] Scoop into a

waste bag.3. Wash surface with soapy water

(phenols are soluble in alcohols/water).4. Test

surface pH to ensure neutrality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxypropyl]phenol]. BenchChem, [2026]. [Online PDF]. Available at:
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hydroxypropyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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